2,4,6-trimethyl-N-(4-methyl-3-nitrophenyl)benzamide

• IUPAC Name: 2,4,6-trimethyl-N-(4-methyl-3-nitrophenyl)benzamide
• InChI: InChI=1S/C17H18N2O3/c1-10-7-12(3)16(13(4)8-10)17(20)18-14-6-5-11(2)15(9-14)19(21)22/h5-9H,1-4H3,(H,18,20)
• InChI Key: CZUSKBBTXGEHMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(C=C(C=C2C)C)C)[N+](=O)[O-]
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

Benzamide derivatives are a class of compounds with significant interest in various fields of chemistry and pharmacology due to their diverse chemical and biological properties. The synthesis, structure, and properties of such compounds, including those similar to "2,4,6-trimethyl-N-(4-methyl-3-nitrophenyl)benzamide," have been extensively studied.

Synthesis Analysis

The synthesis of related benzamide compounds typically involves ring-opening reactions, condensation, and substitution reactions. For instance, a bis amide derivative was synthesized through a ring-opening reaction of 2-(3-nitrophenyl)-4H-benzoxazin-4-one with 4-methyl aniline, highlighting a methodology that could potentially apply to the target compound (Ayoob & Hawaiz, 2023).

Molecular Structure Analysis

Crystal structure determination through X-ray diffraction is common, revealing insights into molecular arrangements and intermolecular interactions. For example, studies on closely related compounds have detailed their crystallization in specific space groups, with molecules linked by hydrogen bonds, contributing to the stability of the crystal structure (Saeed, Hussain, & Flörke, 2008).

Future Directions

Future studies could explore the synthesis, properties, and potential applications of this compound. For example, it could be interesting to investigate its behavior in biological systems or its potential use in materials science.